Cas no 941900-54-5 (N-tert-butyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide)

• Product Name: N-tert-butyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide
• CAS No: 941900-54-5
• MF: C₂₃H₂₆N₂O₅S
• MW: 442.527945041656
• CID: 6072342
• PubChem ID: 18593145
• Update Time: 2025-07-13

N-tert-butyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide
• N-tert-butyl-4-[(9,10-dioxoanthracen-2-yl)sulfonyl-methylamino]butanamide
• SR-01000918394-1
• 941900-54-5
• F3247-0119
• N-(tert-butyl)-4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide
• AKOS024481162
• SR-01000918394

• Inchi： 1S/C23H26N2O5S/c1-23(2,3)24-20(26)10-7-13-25(4)31(29,30)15-11-12-18-19(14-15)22(28)17-9-6-5-8-16(17)21(18)27/h5-6,8-9,11-12,14H,7,10,13H2,1-4H3,(H,24,26)
• InChI Key： URIBGUSZFKBWME-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)C)(=O)CCCN(S(C1=CC=C2C(=C1)C(=O)C1=C(C=CC=C1)C2=O)(=O)=O)C

Computed Properties

• Exact Mass: 442.15624311g/mol
• Monoisotopic Mass: 442.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 109Ų

Additional information on N-tert-butyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide

Professional Introduction to N-tert-butyl-4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide (CAS No. 941900-54-5)

N-tert-butyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide is a sophisticated chemical compound characterized by its intricate molecular structure and potential applications in pharmaceutical and biochemical research. This compound, identified by the CAS number 941900-54-5, has garnered attention due to its unique structural features and the promising avenues it opens for scientific exploration.

The molecular framework of this compound incorporates a butanamide moiety linked to a tert-butyl group, which contributes to its stability and reactivity. The presence of a sulfonamido group attached to an anthracene core further enhances its chemical profile, making it a candidate for various biochemical interactions. Anthracene derivatives are well-known for their role in medicinal chemistry, often serving as intermediates in the synthesis of more complex molecules.

In recent years, there has been a growing interest in anthracene-based compounds due to their potential biological activities. Specifically, derivatives of anthracene have been explored for their anti-cancer, anti-inflammatory, and antimicrobial properties. The sulfonamido group in N-tert-butyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide is particularly noteworthy, as it can participate in hydrogen bonding and ionic interactions, which are crucial for drug-receptor binding.

The tert-butyl group at the N-position of the butanamide moiety not only influences the compound's solubility but also modulates its reactivity. This structural feature can be leveraged to fine-tune the pharmacokinetic properties of the molecule, making it more suitable for therapeutic applications. Additionally, the N-methyl substitution on the anthracene ring enhances the compound's metabolic stability, which is a critical factor in drug development.

Recent studies have highlighted the importance of sulfonamido derivatives in medicinal chemistry. These compounds have been shown to exhibit significant inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, sulfonamides have been widely used in the treatment of bacterial infections and diabetes due to their ability to disrupt metabolic processes in pathogens and target enzymes involved in glucose regulation.

The anthraquinone core of N-tert-butyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide is particularly interesting from a structural perspective. Anthraquinone derivatives are known for their oxidizing properties and have been explored in various industrial applications. In pharmaceuticals, they serve as precursors for synthesizing active pharmaceutical ingredients (APIs) with potent biological activities.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies have been instrumental in constructing the complex molecular architecture of this compound.

The potential applications of N-tert-butyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide extend beyond traditional pharmaceuticals. It has shown promise in the development of novel agrochemicals and specialty chemicals where its unique structural features can be exploited for specific functionalities. Additionally, its role as a building block in organic synthesis makes it valuable for researchers exploring new chemical entities.

In conclusion, N-tert-butyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide (CAS No. 941900-54-5) represents a significant advancement in synthetic chemistry with potential implications across multiple scientific disciplines. Its complex structure and diverse functional groups make it a versatile molecule with broad applications in drug discovery and material science. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further.